Cas no 33028-61-4 (1,8-Diethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid)

• Product Name: 1,8-Diethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• CAS No: 33028-61-4
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 5155861
• Update Time: 2025-05-23

1,8-Diethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,8-Diethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 1,8-diethyl-1,4-dihydro-4-oxo-

• Inchi： 1S/C14H15NO3/c1-3-9-6-5-7-10-12(9)15(4-2)8-11(13(10)16)14(17)18/h5-8H,3-4H2,1-2H3,(H,17,18)
• InChI Key： XIIRDTWEOYTWSD-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC=C2CC)C(=O)C(C(O)=O)=C1

Additional information on 1,8-Diethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid

1,8-Diethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic Acid: A Comprehensive Overview

The compound 1,8-Diethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid, identified by the CAS registry number 33028-61-4, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring. The presence of the diethyl groups at positions 1 and 8, along with the oxo group at position 4 and the carboxylic acid group at position 3, imparts unique chemical properties to this molecule.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery and material science. For instance, researchers have explored the use of 1,8-Diethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid as a potential lead compound in the development of anti-inflammatory agents. The carboxylic acid group at position 3 plays a crucial role in modulating the compound's acidity and reactivity, making it a promising candidate for further pharmacological studies.

In addition to its pharmacological applications, this compound has shown potential in the field of materials science. Its quinoline backbone provides a rigid structure that can be utilized in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. The diethyl groups at positions 1 and 8 enhance the molecule's solubility in organic solvents, which is a desirable property for applications in thin-film transistor (TFT) technologies.

The synthesis of 1,8-Diethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid involves a multi-step process that typically begins with the preparation of quinoline derivatives. Researchers have developed efficient synthetic routes using methodologies such as cyclization reactions and Friedel-Crafts alkylation. These methods not only ensure high yields but also allow for precise control over the substitution pattern of the molecule.

One of the most recent breakthroughs involving this compound is its application in agricultural chemistry. Studies have demonstrated that 1,8-Diethyl-4-oxo-1,4-dihydro-quinoline-based compounds can act as effective fungicides against plant pathogens such as Fusarium species. The oxo group at position 4 contributes to the compound's ability to inhibit fungal growth by interfering with essential cellular processes.

The structural versatility of this compound also makes it an attractive candidate for use in polymer chemistry. By incorporating this quinoline derivative into polymer backbones, scientists have developed novel materials with improved thermal stability and mechanical properties. These materials hold promise for applications in high-performance composites and advanced coatings.

In conclusion, 1,8-Diethyl-4-Oxo-Quinoline-Carboxylic Acid (CAS No. 3302861) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and agricultural chemistry. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.